3-benzyl-3-{2-[4-(hydroxymethyl)piperidin-1-yl]-2-oxoethyl}-1-methyl-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-benzyl-3-[2-[4-(hydroxymethyl)piperidin-1-yl]-2-oxoethyl]-1-methylindol-2-one
• InChI: InChI=1S/C24H28N2O3/c1-25-21-10-6-5-9-20(21)24(23(25)29,15-18-7-3-2-4-8-18)16-22(28)26-13-11-19(17-27)12-14-26/h2-10,19,27H,11-17H2,1H3
• InChI Key: FGKDZHXGHLGZRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(C1=O)(CC3=CC=CC=C3)CC(=O)N4CCC(CC4)CO
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

The compound “3-benzyl-3-{2-[4-(hydroxymethyl)piperidin-1-yl]-2-oxoethyl}-1-methyl-1,3-dihydro-2H-indol-2-one” is a complex organic molecule that contains several functional groups and structural features, including a benzyl group, a piperidine ring, and an indole ring. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. Piperidine derivatives are known to have a wide range of biological activities.

Future Directions

Piperidine derivatives continue to be an important area of research in the pharmaceutical industry, with potential applications in the development of new drugs.